Cas no 28418-89-5 (5-iodo-1,3-dihydro-2-benzofuran-1,3-dione)

• Product Name: 5-iodo-1,3-dihydro-2-benzofuran-1,3-dione
• CAS No: 28418-89-5
• MF: C₈H₃IO₃
• MW: 274.012094736099
• MDL: MFCD07437960
• CID: 2839205
• PubChem ID: 15263377
• Update Time: 2025-11-02

5-iodo-1,3-dihydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-iodoisobenzofuran-1,3-dione
• 5-Iodo-2-benzofuran-1,3-dione
• 4-iodophthalic anhydride
• 5-iodo-1,3-dihydro-2-benzofuran-1,3-dione
• SCHEMBL2207735
• EN300-21628337
• HAXOVWANMPEGGM-UHFFFAOYSA-N
• CS-0199073
• E76997
• 4-Jodphthalsaureanhydrid
• 28418-89-5
• 5-IODO-1,3-ISOBENZOFURANDIONE
• DTXSID40570656
• MFCD07437960

• MDL： MFCD07437960
• Inchi： 1S/C8H3IO3/c9-4-1-2-5-6(3-4)8(11)12-7(5)10/h1-3H
• InChI Key： HAXOVWANMPEGGM-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(=O)OC(C=2C=1)=O

Computed Properties

• Exact Mass: 273.91269 g/mol
• Monoisotopic Mass: 273.91269 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4
• Molecular Weight: 274.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides

Additional information on 5-iodo-1,3-dihydro-2-benzofuran-1,3-dione

Comprehensive Overview of 5-iodo-1,3-dihydro-2-benzofuran-1,3-dione (CAS No. 28418-89-5)

5-iodo-1,3-dihydro-2-benzofuran-1,3-dione, with the CAS number 28418-89-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique iodinated benzofuran structure, is widely utilized as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₈H₃IO₃, highlights the presence of an iodine atom, which plays a crucial role in its reactivity and applications. Researchers and industry professionals often search for terms like "5-iodo-1,3-dihydro-2-benzofuran-1,3-dione synthesis" or "CAS 28418-89-5 applications" to explore its potential in drug development and advanced material design.

The growing interest in iodinated organic compounds stems from their versatility in cross-coupling reactions, a topic frequently discussed in modern organic chemistry forums. 5-iodo-1,3-dihydro-2-benzofuran-1,3-dione is particularly valued for its ability to participate in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are essential for constructing complex molecular architectures. Recent trends in green chemistry have also spurred investigations into eco-friendly synthetic routes for this compound, addressing concerns about sustainability and waste reduction. Searches like "eco-friendly synthesis of iodinated benzofurans" reflect this shift in research priorities.

In pharmaceutical applications, 5-iodo-1,3-dihydro-2-benzofuran-1,3-dione serves as a precursor for heterocyclic drug candidates, particularly those targeting inflammatory and neurological disorders. Its benzofuran core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and metabolic stability. Queries such as "benzofuran derivatives in drug discovery" or "iodo-substituted heterocycles" underscore the compound's relevance in cutting-edge therapeutic development. Additionally, its potential role in photodynamic therapy and fluorescence imaging has been explored, aligning with the increasing demand for novel diagnostic and therapeutic agents.

From a material science perspective, CAS 28418-89-5 is investigated for its utility in designing organic electronic materials. The iodine atom enhances the compound's ability to form charge-transfer complexes, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). This aligns with the surge in interest around "organic electronics" and "sustainable materials," as industries seek alternatives to traditional silicon-based technologies. Researchers are also examining its thermal stability and optical properties, which are critical for applications in advanced coatings and sensors.

Quality control and analytical characterization of 5-iodo-1,3-dihydro-2-benzofuran-1,3-dione are frequently discussed topics, with techniques like HPLC, NMR, and mass spectrometry being essential for ensuring purity and consistency. Searches for "analytical methods for iodinated compounds" or "CAS 28418-89-5 purity standards" highlight the importance of robust quality assurance in both research and industrial settings. Furthermore, regulatory compliance and safety data sheets (SDS) for this compound are often requested, emphasizing the need for transparent and accessible information.

In summary, 5-iodo-1,3-dihydro-2-benzofuran-1,3-dione (CAS No. 28418-89-5) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique iodinated structure and reactivity profile make it a valuable tool for researchers exploring innovative therapeutics, sustainable materials, and advanced chemical processes. As interest in green chemistry and functional materials continues to rise, this compound is poised to remain a focal point in scientific and industrial advancements.